Cas no 1994180-16-3 (3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde)

• Product Name: 3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde
• CAS No: 1994180-16-3
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5851978
• PubChem ID: 165572343
• Update Time: 2025-05-25

3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde
• 3-[2-(methylsulfanyl)ethyl]oxane-3-carbaldehyde
• EN300-1619637
• 1994180-16-3

• Inchi： 1S/C9H16O2S/c1-12-6-4-9(7-10)3-2-5-11-8-9/h7H,2-6,8H2,1H3
• InChI Key： GUPDKNKUQVHJSK-UHFFFAOYSA-N
• SMILES： S(C)CCC1(C=O)COCCC1

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.6Ų

Additional information on 3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde

Introduction to 3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde (CAS No. 1994180-16-3) and Its Emerging Applications in Chemical Biology

3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde, identified by the chemical identifier CAS No. 1994180-16-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This oxime derivative features a reactive aldehyde group positioned at the third carbon of an ethyloxane ring, which is further substituted with a methylsulfanyl (methylthio) moiety. Such structural motifs are particularly intriguing for their potential in synthetic chemistry, medicinal chemistry, and as intermediates in the development of novel bioactive molecules.

The compound’s molecular framework combines elements of both heterocyclic and aliphatic chemistry, making it a versatile scaffold for designing molecules with tailored biological activities. The presence of the aldehyde functionality (–CHO) not only facilitates condensation reactions with nucleophiles but also allows for further derivatization into more complex structures, such as Schiff bases or heterocycles. Meanwhile, the methylsulfanyl group introduces polarity and steric effects that can modulate interactions with biological targets, such as enzymes or receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde and its derivatives. The oxime group is well-known for its role in bioconjugation chemistry, enabling the synthesis of chelating agents for metal-based therapeutics or probes for diagnostic applications. Additionally, the ethyloxane ring provides a flexible backbone that can be optimized to enhance solubility or target specificity. These features make this compound a promising candidate for further investigation in drug discovery pipelines.

One of the most compelling aspects of 3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactive aldehyde group to develop novel inhibitors targeting various enzymatic pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated that derivatives of this compound can act as potent inhibitors of kinases or proteases by forming covalent bonds with key residues in the active sites of these enzymes. Such covalent interactions often lead to higher affinity and longer duration of action compared to traditional non-covalent inhibitors.

The incorporation of the methylsulfanyl group has also been strategically employed to improve pharmacokinetic properties. This substituent can enhance water solubility while simultaneously reducing metabolic liability, thereby increasing bioavailability. Furthermore, computational modeling studies suggest that the methylthio moiety may contribute to favorable interactions with biological targets by optimizing hydrogen bonding networks or hydrophobic pockets. These insights have guided the design of more advanced analogs with improved pharmacological profiles.

Recent advancements in synthetic methodologies have further expanded the synthetic utility of 3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, have enabled the introduction of aryl or vinyl groups at various positions along the ethyloxane ring. Additionally, palladium-catalyzed oxidation reactions have been employed to generate oxygenated derivatives with enhanced reactivity or biological activity. These techniques have opened new avenues for constructing complex molecular architectures while maintaining regioselectivity and functional group compatibility.

The compound’s potential extends beyond traditional drug development into emerging fields such as chemical biology and synthetic lethality strategies. By serving as a precursor for probes that can selectively label specific biomolecules or pathways, 3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde contributes to our understanding of cellular processes at a molecular level. Moreover, its ability to form stable adducts with electrophilic species makes it valuable for studying redox-sensitive signaling cascades or metal ion homeostasis.

In conclusion,3-2-(methylsulfanyl)ethyloxane-3-carbaldehyde (CAS No. 1994180-16-3) represents a structurally unique and functionally versatile compound with significant implications for chemical biology and drug discovery. Its combination of reactivity, derivatization potential, and pharmacokinetic advantages positions it as a valuable tool for researchers seeking to develop innovative therapeutics or diagnostic agents. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound is poised to play an increasingly important role in addressing some of today’s most pressing medical challenges.